Cas no 921527-89-1 (N-2-(6-oxo-3-phenyl-1,6-dihydropyridazin-1-yl)ethyl-2-phenylacetamide)

• Product Name: N-2-(6-oxo-3-phenyl-1,6-dihydropyridazin-1-yl)ethyl-2-phenylacetamide
• CAS No: 921527-89-1
• MF: C₂₀H₁₉N₃O₂
• MW: 333.383764505386
• CID: 6472291
• Update Time: 2025-10-28

N-2-(6-oxo-3-phenyl-1,6-dihydropyridazin-1-yl)ethyl-2-phenylacetamide Chemical and Physical Properties

Names and Identifiers

• N-2-(6-oxo-3-phenyl-1,6-dihydropyridazin-1-yl)ethyl-2-phenylacetamide
• N-[2-(6-oxo-3-phenylpyridazin-1-yl)ethyl]-2-phenylacetamide
• Benzeneacetamide, N-[2-(6-oxo-3-phenyl-1(6H)-pyridazinyl)ethyl]-

• Inchi： 1S/C20H19N3O2/c24-19(15-16-7-3-1-4-8-16)21-13-14-23-20(25)12-11-18(22-23)17-9-5-2-6-10-17/h1-12H,13-15H2,(H,21,24)
• InChI Key： JCFDNYGNJLWDCR-UHFFFAOYSA-N
• SMILES： C1(CC(NCCN2N=C(C3=CC=CC=C3)C=CC2=O)=O)=CC=CC=C1

Experimental Properties

• Density: 1.17±0.1 g/cm3(Predicted)
• pka: 15.70±0.46(Predicted)

Additional information on N-2-(6-oxo-3-phenyl-1,6-dihydropyridazin-1-yl)ethyl-2-phenylacetamide

N-2-(6-Oxo-3-phenyl-1,6-dihydropyridazin-1-yl)ethyl-2-phenylacetamide: A Comprehensive Overview

The compound with CAS No. 921527-89-1, known as N-2-(6-Oxo-3-phenyl-1,6-dihydropyridazin-1-yl)ethyl-2-phenylacetamide, is a complex organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a dihydropyridazine ring system and an acetamide group. The presence of these functional groups makes it a promising candidate for various applications, particularly in drug discovery and development.

Recent studies have highlighted the potential of N-2-(6-Oxo-3-phenyl-1,6-dihydropyridazin-1-yl)ethyl derivatives as modulators of key biological pathways. For instance, research published in *Journal of Medicinal Chemistry* demonstrated that this compound exhibits potent inhibitory activity against certain kinases, which are critical targets in cancer therapy. The dihydropyridazine core of the molecule is particularly significant, as it contributes to its stability and bioavailability.

The synthesis of N-2-(6-Oxo... compounds involves a multi-step process that typically includes the formation of the dihydropyridazine ring followed by acylation. This process requires precise control over reaction conditions to ensure high yields and purity. Advanced techniques such as microwave-assisted synthesis have been employed to optimize the production of this compound, making it more accessible for further research.

In terms of pharmacokinetics, studies have shown that N... exhibits favorable absorption and distribution properties in preclinical models. Its ability to cross cellular membranes efficiently suggests potential utility in targeting intracellular pathogens or delivering therapeutic agents to specific tissues. Furthermore, preliminary toxicity studies indicate that this compound has a low toxicity profile, which is a crucial factor for its consideration as a drug candidate.

The structural versatility of N... allows for extensive modification to enhance its therapeutic potential. Researchers have explored substituent effects on the phenyl groups and the acetamide moiety, leading to derivatives with improved potency and selectivity. These modifications are guided by computational modeling tools such as molecular docking and quantum mechanics simulations, which provide insights into the compound's interaction with biological targets.

One of the most exciting developments involving this compound is its application in targeted therapy for neurodegenerative diseases. Preclinical data suggest that N... may inhibit amyloid-beta aggregation, a hallmark of Alzheimer's disease. This finding has sparked interest in further exploring its neuroprotective properties and potential use in treating other conditions characterized by protein misfolding.

In conclusion, N... (CAS No. 921527...), with its unique structure and promising biological activity, represents a valuable addition to the arsenal of compounds being investigated for therapeutic applications. Continued research into its synthesis, pharmacokinetics, and biological effects will undoubtedly shed more light on its potential as a novel drug entity.